Cas no 185246-66-6 (1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate
• CAS No: 185246-66-6
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 831239
• PubChem ID: 57357649
• Update Time: 2025-05-20

1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 1-ethyl 2-methyl ester, (R)-
• LogP
• 1,2-Pyrrolidinedicarboxylic acid, 1-ethyl 2-methyl ester, (2R)-
• 1-O-ethyl 2-O-methyl (2R)-pyrrolidine-1,2-dicarboxylate
• METHYL-R-N-(ETHOXY CARBONYL)-PROLINE ESTER
• METHYL-R-N-(METHOXY CARBONYL)-PROLINE ESTER
• 1-Ethyl 2-methyl (R)-pyrrolidine-1,2-dicarboxylate
• (2R)-1,2-Pyrrolidinedicarboxylic acid, 1-ethyl 2-methyl ester
• 1-Ethyl 2-methyl (2R)-pyrrolidine-1,2-dicarboxylate
• MFCD16036185
• (2R)-1-ethyl 2-methyl pyrrolidine-1,2-dicarboxylate
• 185246-66-6
• CS-B0074
• DTXSID40723781
• SCHEMBL3009794
• 1-Ethyl2-methyl(R)-pyrrolidine-1,2-dicarboxylate
• CS-14103
• YCWGTZNCRJOYQK-SSDOTTSWSA-N
• AKOS030616370
• 1,2-Pyrrolidinedicarboxylic acid,1-ethyl-2-methyl ester,(2R)-
• 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C9H15NO4/c1-3-14-9(12)10-6-4-5-7(10)8(11)13-2/h7H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key： YCWGTZNCRJOYQK-SSDOTTSWSA-N
• SMILES： O(C)C([C@H]1CCCN1C(=O)OCC)=O

Computed Properties

• Exact Mass: 187.08449
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 249.3±33.0 °C at 760 mmHg
• Flash Point: 104.6±25.4 °C
• PSA: 55.84
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate

1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 185246-66-6, commonly referred to as 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its structure incorporates two carboxylic acid groups at the 1 and 2 positions of the pyrrolidine ring. The stereochemistry at the 2-position is specifically denoted as (R), which plays a crucial role in its chemical properties and biological activity.

Pyrrolidine derivatives have been extensively studied due to their versatility in organic synthesis and their potential applications in drug discovery. The presence of two carboxylic acid groups in 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate makes it a valuable intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in the development of peptide-based drugs, where the dicarboxylate functionality can serve as a scaffold for linking amino acids or other bioactive moieties.

One of the key aspects of this compound is its stereochemistry. The (R) configuration at the 2-position ensures specific interactions with biological targets, which is critical for pharmacological activity. Researchers have utilized this compound to investigate enantioselective synthesis methods, which are essential for producing chiral drugs with high purity and specific biological effects. For instance, recent advancements in asymmetric catalysis have enabled the efficient synthesis of 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate with high enantiomeric excess, making it a valuable tool in medicinal chemistry.

The dicarboxylate functionality of this compound also lends itself to applications in polymer chemistry. By reacting the carboxylic acid groups with alcohols or amines, researchers can form esters or amides, respectively, which can be used to construct biodegradable polymers for drug delivery systems. These polymers have shown promise in controlled-release applications, where the degradation rate can be tailored to release therapeutic agents over an extended period.

In addition to its synthetic applications, 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate has been explored for its potential as a chiral resolving agent. Its ability to form diastereomeric salts with various amino acids has been leveraged in enantioselective separations, which are critical in process development for pharmaceutical manufacturing.

Recent research has also focused on the use of this compound as a building block for constructing complex natural product analogs. By incorporating it into larger molecular frameworks, scientists aim to develop novel compounds with improved bioavailability and efficacy. For example, studies have demonstrated that derivatives of this compound can serve as templates for designing inhibitors of enzymes involved in cancer progression.

In conclusion, 1-Ethyl 2-methyl (2R)-Pyrrolidine-1,2-dicarboxylate is a versatile and valuable molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an ideal candidate for exploring new chemical transformations and developing innovative therapeutic agents. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing modern medicine.